Cas no 105911-74-8 (8-Quinolinesulfonicacid, 6-butyl-)

8-Quinolinesulfonicacid, 6-butyl- structure
105911-74-8 structure
Product Name:8-Quinolinesulfonicacid, 6-butyl-
CAS No:105911-74-8
MF:C13H15NO3S
MW:265.328102350235
CID:126903
PubChem ID:45123436
Update Time:2025-04-18

8-Quinolinesulfonicacid, 6-butyl- Chemical and Physical Properties

Names and Identifiers

    • 8-Quinolinesulfonicacid, 6-butyl-
    • 6-butylquinoline-8-sulfonic acid
    • 6-Butyl-chinolin-sulfonsaeure-(8)
    • 6-butyl-quinoline-8-sulfonic acid
    • ACMC-20m97o
    • AG-D-19904
    • CTK0H2615
    • 8-Quinolinesulfonic acid, 6-butyl-
    • DTXSID50669449
    • 8-QUINOLINESULFONIC ACID,6-BUTYL-
    • 105911-74-8
    • Inchi: 1S/C13H15NO3S/c1-2-3-5-10-8-11-6-4-7-14-13(11)12(9-10)18(15,16)17/h4,6-9H,2-3,5H2,1H3,(H,15,16,17)
    • InChI Key: RGOURDNYXYEDFB-UHFFFAOYSA-N
    • SMILES: S(C1C2C(=CC=CN=2)C=C(C=1)CCCC)(=O)(=O)O

Computed Properties

  • Exact Mass: 265.07735
  • Monoisotopic Mass: 265.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.6A^2
  • XLogP3: 2.8

Experimental Properties

  • PSA: 67.26
  • LogP: 3.90490
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